Cas no 708235-70-5 (N-(5-chloro-2-methoxyphenyl)azepane-1-carboxamide)
N-(5-chloro-2-methoxyphenyl)azepane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-chloro-2-methoxyphenyl)azepane-1-carboxamide
- SR-01000279376-1
- SR-01000279376
- F3230-0222
- Z274554304
- 708235-70-5
- VU0606147-1
- AKOS002266388
-
- Inchi: 1S/C14H19ClN2O2/c1-19-13-7-6-11(15)10-12(13)16-14(18)17-8-4-2-3-5-9-17/h6-7,10H,2-5,8-9H2,1H3,(H,16,18)
- InChI Key: GYNSQNPCUIXKKO-UHFFFAOYSA-N
- SMILES: N1(C(NC2=CC(Cl)=CC=C2OC)=O)CCCCCC1
Computed Properties
- Exact Mass: 282.1135055g/mol
- Monoisotopic Mass: 282.1135055g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 41.6Ų
N-(5-chloro-2-methoxyphenyl)azepane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3230-0222-1mg |
N-(5-chloro-2-methoxyphenyl)azepane-1-carboxamide |
708235-70-5 | 90%+ | 1mg |
$54.0 | 2023-04-26 |
N-(5-chloro-2-methoxyphenyl)azepane-1-carboxamide Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on N-(5-chloro-2-methoxyphenyl)azepane-1-carboxamide
Introduction to N-(5-chloro-2-methoxyphenyl)azepane-1-carboxamide (CAS No: 708235-70-5)
N-(5-chloro-2-methoxyphenyl)azepane-1-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 708235-70-5, has garnered considerable attention due to its potential applications in drug development and molecular research. The presence of a chloro substituent and a methoxy group in its aromatic ring, combined with the azepane core, contributes to its distinct chemical behavior and reactivity.
The structural motif of N-(5-chloro-2-methoxyphenyl)azepane-1-carboxamide encompasses a benzene ring modified with both chloro and methoxy functional groups, which are known to influence the compound's electronic properties and interactions with biological targets. The azepane ring, a saturated seven-membered heterocycle, introduces additional complexity and potential for conformational flexibility. This structural framework makes it an intriguing candidate for further investigation in medicinal chemistry.
In recent years, there has been growing interest in the development of novel pharmacophores that can modulate biological pathways effectively. The combination of the aromatic system with the azepane core in N-(5-chloro-2-methoxyphenyl)azepane-1-carboxamide suggests potential interactions with various biological targets, including enzymes and receptors. This has led to its exploration as a lead compound in several research initiatives aimed at identifying new therapeutic agents.
One of the key areas where N-(5-chloro-2-methoxyphenyl)azepane-1-carboxamide has shown promise is in the field of central nervous system (CNS) drug discovery. The azepane scaffold is known for its ability to cross the blood-brain barrier, making it a favorable structure for developing neuroactive compounds. The presence of electron-withdrawing and electron-donating groups on the benzene ring further enhances its potential for CNS activity. Recent studies have indicated that derivatives of this compound may exhibit properties relevant to treating neurological disorders.
The synthesis of N-(5-chloro-2-methoxyphenyl)azepane-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chloro and methoxy substituents must be introduced at specific positions on the benzene ring to maintain the desired chemical properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic methodologies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.
Once synthesized, N-(5-chloro-2-methoxyphenyl)azepane-1-carboxamide undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the structural integrity of the compound and provide insights into its molecular interactions. Additionally, computational methods like molecular modeling are utilized to predict how the compound might interact with biological targets at the atomic level.
The pharmacological evaluation of N-(5-chloro-2-methoxyphenyl)azepane-1-carboxamide involves both in vitro and in vivo studies. In vitro assays are conducted to assess its binding affinity to potential targets, such as enzymes or receptors, using techniques like enzyme-linked immunosorbent assays (ELISAs) or surface plasmon resonance (SPR). In vivo studies provide further evidence of its biological activity by testing its effects on animal models. These studies are essential for understanding how the compound functions within a biological system and for identifying any potential side effects.
One of the most compelling aspects of N-(5-chloro-2-methoxyphenyl)azepane-1-carboxamide is its versatility as a scaffold for drug design. By modifying various parts of its structure, researchers can generate libraries of derivatives with tailored properties. This approach allows for the optimization of key parameters such as potency, selectivity, and pharmacokinetic profiles. Such modifications are crucial for developing compounds that are both effective and safe for therapeutic use.
The regulatory landscape surrounding new pharmaceutical compounds also plays a significant role in their development and commercialization. N-(5-chloro-2-methoxyphenyl)azepane-1-carboxamide must undergo extensive safety and efficacy testing before it can be approved for clinical use. Regulatory agencies like the U.S. Food and Drug Administration (FDA) require comprehensive data from preclinical studies before allowing human trials to proceed. This ensures that patients receive medications that have been thoroughly evaluated for safety and effectiveness.
In conclusion, N-(5-chloro-2-methoxyphenyl)azepane-1-carboxamide (CAS No: 708235-70-5) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its exploration as a lead molecule in drug discovery holds significant promise for addressing various therapeutic challenges. As research continues to uncover new applications for this compound, it is likely to remain a focal point in medicinal chemistry investigations.
708235-70-5 (N-(5-chloro-2-methoxyphenyl)azepane-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)